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Compound of Interest

p-Chlorophenyl chloromethyl
Compound Name:
sulfone

cat. No.: B1293593

Safe Handling and Disposal of p-Chlorophenyl
Chloromethyl Sulfone

This document provides crucial safety protocols and logistical information for the handling and
disposal of p-Chlorophenyl chloromethyl sulfone (CAS No. 7205-98-3), also known as
Chloromethyl phenyl sulfone. The following procedures are designed to ensure the safety of
researchers, scientists, and drug development professionals by minimizing exposure risk and
outlining clear, step-by-step guidance for operational and emergency situations.

Hazard Identification and Quantitative Data

p-Chlorophenyl chloromethyl sulfone is a combustible solid that can cause significant
irritation. Adherence to safety guidelines is mandatory to prevent adverse health effects.

Hazard Classification:

» Signal Word: Warning[1]

e Pictogram: GHSO07 (Exclamation Mark)
e Hazard Statements:

o H315: Causes skin irritation.[1]
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o H319: Causes serious eye irritation.[1]

o H335: May cause respiratory irritation.

 Target Organs: Respiratory system.

Physical and Chemical Properties

Property Value Source
CAS Number 7205-98-3 [2][3]
Molecular Formula C7H7CIO2S [2][3]
Molecular Weight 190.65 g/mol [3]
Appearance White to off-white crystalline 2]
powder
Melting Point 51-53 °C [3]
Purity 297%

- Soluble in THF, chloroform,
Solubility ) [3]
and most organic solvents.

Operational and Disposal Plans

To ensure safe handling, a multi-layered approach combining engineering controls, personal
protective equipment, and strict procedural adherence is required.

Personal Protective Equipment (PPE)

A minimum level of PPE is required at all times when handling this chemical. The specific
equipment is detailed below.
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PPE Category Specification Rationale

) Protects against dust particles
] Chemical safety goggles .
Eye & Face Protection i and splashes, preventing
and/or a full-face shield. _ o
serious eye irritation.[1]

) Chemical-resistant gloves Prevents skin contact that can
Hand Protection o o
(e.g., Nitrile). cause irritation.[1]

Prevents inhalation of dust,

which may cause respiratory
) ) NIOSH-approved N95 dust o )
Respiratory Protection ) irritation. Required when
mask or higher. ) ]
handling the powder outside of

a fume hood.

Provides a removable barrier
Body Protection Laboratory coat. to protect personal clothing

from contamination.

Step-by-Step Handling Protocol

This protocol outlines the standard operating procedure for using p-Chlorophenyl
chloromethyl sulfone in a laboratory setting.

Preparation:

» Designate Area: Conduct all work in a well-ventilated area, preferably within a certified

chemical fume hood.[1]

o Assemble Materials: Ensure all necessary equipment (spatulas, weigh boats, glassware) and
safety equipment (spill kit, waste containers) are within reach before starting.

o Review SDS: Read the Safety Data Sheet (SDS) thoroughly before beginning work.
Handling:

» Don PPE: Put on all required personal protective equipment as specified in the table above.
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» Weighing: Carefully weigh the required amount of the solid chemical. Avoid generating dust.
[4] If possible, use a balance inside the fume hood or in an enclosure.

o Transfer: Use a spatula to transfer the chemical. Do not pour the powder.
o Post-Handling: After use, securely close the primary container.[1]
Cleaning and Storage:

o Decontaminate: Wipe down the work surface and any equipment used with an appropriate
solvent and then soap and water.

» Doff PPE: Remove PPE in the correct order (gloves first), avoiding self-contamination.
» Personal Hygiene: Wash hands and face thoroughly after handling is complete.[1]

o Storage: Store the chemical in a tightly sealed container in a cool, dry, and shaded area,
protected from moisture.[1]
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Caption: Standard Operating Procedure for handling p-Chlorophenyl chloromethyl sulfone.
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Emergency Procedures

Immediate and appropriate first aid is critical in the event of exposure.

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, removing contact
lenses if present and easy to do.[1] If eye irritation persists, seek immediate medical
attention.[1]

o Skin Contact: Take off all contaminated clothing immediately.[1] Wash the affected area with
plenty of soap and water. If skin irritation occurs, get medical advice.[1]

 Inhalation: Move the person to fresh air and keep them comfortable for breathing.[1] If you
feel unwell, seek medical attention.

 Ingestion: Rinse mouth with water.[1] Do not induce vomiting. Seek immediate medical
advice.

Spill and Disposal Plan

Proper containment and disposal are essential to prevent environmental contamination and
further exposure.

Spill Response:
» Evacuate: Immediately alert others in the area and evacuate non-essential personnel.
» Ventilate: Ensure the area is well-ventilated.

o Contain: Wearing full PPE, cover the spill with a dry, inert absorbent material (e.g., sand or
vermiculite). Avoid raising dust.[4]

o Collect: Carefully sweep or scoop the material into a labeled, sealable waste container.
o Clean: Clean the spill area thoroughly with soap and water.

» Dispose: Treat all spill cleanup materials as hazardous waste.
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Caption: Workflow for responding to a solid chemical spill.
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Disposal Plan:

o Waste Collection: All waste materials, including contaminated PPE and spill cleanup
supplies, must be collected in a designated, labeled hazardous waste container.

» Container Management: Do not mix this waste with other chemical waste streams.[4] Keep
containers sealed when not in use.

» Final Disposal: Dispose of all waste through an approved hazardous waste disposal facility,
adhering to all local, state, and federal regulations.[4][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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